2-furyl-N-[(1-{3-[5-methyl-2-(methylethyl)phenoxy]propyl}benzimidazol-2-yl)met hyl]carboxamide

• IUPAC Name: N-[[1-[3-(5-methyl-2-propan-2-ylphenoxy)propyl]benzimidazol-2-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C26H29N3O3/c1-18(2)20-12-11-19(3)16-24(20)32-15-7-13-29-22-9-5-4-8-21(22)28-25(29)17-27-26(30)23-10-6-14-31-23/h4-6,8-12,14,16,18H,7,13,15,17H2,1-3H3,(H,27,30)
• InChI Key: IGGMOHDYCDXUKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCCCN2C3=CC=CC=C3N=C2CNC(=O)C4=CC=CO4
• Molecular Formula: C26H29N3O3
• Molecular Weight: 431.5 g/mol

Description

2-furyl-N-[(1-{3-[5-methyl-2-(methylethyl)phenoxy]propyl}benzimidazol-2-yl)met hyl]carboxamide is a useful research compound. Its molecular formula is C26H29N3O3 and its molecular weight is 431.536. The purity is usually 95%.
BenchChem offers high-quality 2-furyl-N-[(1-{3-[5-methyl-2-(methylethyl)phenoxy]propyl}benzimidazol-2-yl)met hyl]carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-furyl-N-[(1-{3-[5-methyl-2-(methylethyl)phenoxy]propyl}benzimidazol-2-yl)met hyl]carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Imidazole is a five-membered heterocyclic moiety with three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole. Imidazole exhibits both acidic and basic properties due to the presence of positive charges on its nitrogen atoms. It serves as the core structure for various natural products, including histidine, purine, histamine, and DNA-based structures. .

Antibacterial and Antimycobacterial Activity: Certain imidazole derivatives exhibit antibacterial and antimycobacterial properties. These compounds can potentially combat bacterial infections.

Anti-Inflammatory and Analgesic Activity: Imidazole-containing molecules have anti-inflammatory and analgesic effects. They may help alleviate pain and reduce inflammation.

Antitumor and Anticancer Activity: Some imidazole derivatives show promise as antitumor and anticancer agents. Researchers explore their potential in cancer therapy.

Antidiabetic Activity: Imidazole-based compounds have been investigated for their antidiabetic properties. They may contribute to managing blood sugar levels.

Antiviral and Antioxidant Activity: Certain imidazole derivatives exhibit antiviral effects and antioxidant properties. These properties are relevant in combating viral infections and oxidative stress.

Antiprotozoal and Antihelmintic Activity: Imidazole compounds have been studied for their activity against protozoa and helminths. They may serve as potential treatments for parasitic diseases.

Ulcerogenic Activity: Some imidazole derivatives have been associated with ulcerogenic effects. Researchers study their impact on gastrointestinal health.

Conclusion

Imidazole derivatives continue to be a focus of scientific research due to their diverse properties and potential therapeutic applications. . If you need further information or have specific questions, feel free to ask!